Cas no 43170-96-3 (2-{imidazo1,2-apyridin-2-yl}ethan-1-amine)

• Product Name: 2-{imidazo1,2-apyridin-2-yl}ethan-1-amine
• CAS No: 43170-96-3
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• MDL: MFCD06738922
• CID: 332648
• PubChem ID: 7536516
• Update Time: 2025-10-28

2-{imidazo1,2-apyridin-2-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(Imidazo[1,2-a]pyridin-2-yl)ethanamine
• 2-imidazo[1,2-a]pyridin-2-ylethanamine
• Imidazo[1,2-a]pyridine-2-ethanamine
• (2-imidazo[1,2-a]pyridin-2-ylethyl)amine(SALTDATA: 2.18HCl 0.1H2O)
• 2-(4-hydroimidazo[1,2-a]pyridin-2-yl)ethylamine
• 2-Imidazo[1,2-a]pyridin-2-yl-ethylamine
• (2-Imidazo[1,2-a]pyridin-2-ylethyl)amine
• 2-{imidazo1,2-apyridin-2-yl}ethan-1-amine
• AB28183
• 2-imidazo[1,2-a]pyridin-2-ylethylamine
• BB 0216590
• SCHEMBL2732396
• F2184-0030
• AKOS000272748
• EN300-26646
• 2-(imidazo[1,2-a]pyridine-2-yl)ethanamine
• FT-0695045
• 2-(IMIDAZO[1,2-A]PYRIDIN-2-YL)ETHAN-1-AMINE
• DTXSID60428706
• 2-(Imidazo[1,2-a]pyridin-2-yl)ethylamine
• CS-0452475
• 43170-96-3
• N,N,N,N-BIS(TETRAMETHYLENE)-O-(1,2-DIHYDRO-2-OXO-1-PYRIDYL)URONIUMHEXAFLUOROPHOSPHATE
• 2-{imidazo[1,2-a]pyridin-2-yl}ethan-1-amine
• MFCD06738922
• 2-(2-aminoethyl)imidazo [1,2-a] pyridine
• ALBB-030398
• STL249301
• BBL030636
• DB-013286

• MDL： MFCD06738922
• Inchi： 1S/C9H11N3/c10-5-4-8-7-12-6-2-1-3-9(12)11-8/h1-3,6-7H,4-5,10H2
• InChI Key： CSIVCTHRYRVJCI-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=NC(=C2)CCN

Computed Properties

• Exact Mass: 161.09500
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.3Ų

Experimental Properties

• PSA: 43.32000
• LogP: 1.53580

2-{imidazo1,2-apyridin-2-yl}ethan-1-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-{imidazo1,2-apyridin-2-yl}ethan-1-amine

Compound CAS No. 43170-96-3: 2-{Imidazo[1,2-a]pyridin-2-yl}ethan-1-amine

The compound CAS No. 43170-96-3, also known as 2-{Imidazo[1,2-a]pyridin-2-yl}ethan-1-amine, is a fascinating organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds characterized by their unique structural features and diverse biological activities. The molecule consists of an imidazo[1,2-a]pyridine ring system fused with an ethanamine group, making it a versatile structure for further functionalization and exploration.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The imidazo[1,2-a]pyridine core is known for its ability to interact with various protein targets, making it a valuable scaffold for medicinal chemists. The presence of the ethanamine group in CAS No. 43170-96-3 further enhances its versatility, as it can act as a hydrogen bond donor or serve as a site for post-synthetic modifications.

From a synthetic perspective, the preparation of CAS No. 43170-96-3 involves a multi-step process that typically begins with the synthesis of the imidazo[1,2-a]pyridine ring system. This is often achieved through cyclization reactions involving appropriate precursors such as o-amino pyridines or related compounds. The subsequent introduction of the ethanamine group requires careful optimization to ensure high yields and purity. Researchers have explored various methodologies, including nucleophilic substitutions and coupling reactions, to achieve this transformation efficiently.

The structural uniqueness of CAS No. 43170-96-3 has led to its investigation in several areas of research. For instance, recent studies have focused on its potential as a building block for constructing larger molecular frameworks with enhanced bioactivity. By leveraging the reactivity of the imidazo[1,2-a]pyridine moiety and the ethanamine group, scientists have successfully synthesized derivatives that exhibit promising activities against various enzymes and receptors.

In terms of biological activity, CAS No. 43170-96-3 has shown potential in modulating key cellular pathways associated with diseases such as cancer and neurodegenerative disorders. For example, certain derivatives have demonstrated inhibitory effects on kinases involved in cell proliferation and survival. These findings underscore the importance of further exploring the pharmacological profile of this compound and its analogs.

Moreover, the compound's ability to form stable complexes with metal ions has opened new avenues for its application in coordination chemistry and materials science. Researchers have reported that CAS No. 43170-96-3 can act as a ligand for transition metals like copper and zinc, leading to the formation of metalloorganic frameworks (MOFs) with potential applications in catalysis and sensing.

Looking ahead, the continued investigation of CAS No. 43170-96-3 is expected to yield valuable insights into its structure-property relationships and functional applications. As advancements in synthetic methods and computational modeling continue to evolve, the development of novel derivatives with enhanced bioactivity and selectivity will undoubtedly be a focal point for future research.

In summary, CAS No. 43170-96-3: 2-{Imidazo[1,2-a]pyridin-2-yl}ethan-1